2-((3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C21H20N6O3S/c1-29-15-8-9-17(30-2)16(10-15)24-18(28)12-31-21-19-20(22-13-23-21)27(26-25-19)11-14-6-4-3-5-7-14/h3-10,13H,11-12H2,1-2H3,(H,24,28)
• InChI Key: ZQIFSTTWJPIMQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=CC=C4
• Molecular Formula: C21H20N6O3S
• Molecular Weight: 436.5 g/mol

Description

This compound is a derivative of [1,2,3]triazolo[4,5-d]pyrimidine. It has been evaluated for its antiproliferative activity against several cancer cell lines. Particularly, a compound from the same series demonstrated potent antiproliferative activity and good selectivity between cancer and normal cells.

Synthesis Analysis

The compound is synthesized via reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Chemical Reactions Analysis

The compound reacts with europium under solvothermal conditions in pyridine to yield the homoleptic framework containing Eu II centers that are icosahedrally coordinated by the 12 nitrogen atoms of six chelating ligands.

Scientific Research Applications

Synthesis and Applications of 1,2,3-Triazole-Fused Pyrazines and Pyridazines

. .

Use as a Fluorescent Probe

. This application is particularly useful in biological and chemical research, where it can help visualize or detect other molecules.

Structural Units of Polymers

. This application is significant in materials science and engineering, where it can contribute to the development of new materials with unique properties.

Inhibition of c-Met

. .

Modulating GABAA Activity

. This application is particularly relevant in neuroscience and pharmacology, where it can contribute to the development of new treatments for neurological disorders.

Designing New LSD1 Inhibitors

. LSD1 is a histone demethylase, and its inhibition is a promising strategy for cancer treatment.

Future Directions

The compound and its derivatives have shown promising antiproliferative activity against several cancer cell lines. Future research could focus on further optimizing the structure of these compounds to enhance their selectivity and potency against cancer cells. Additionally, more in-depth studies could be conducted to fully understand their mechanism of action and potential side effects.